Cas no 8004-05-5 (ammonium thiocyanate - 1H-1,2,4-triazol-5-amine (1:1:1))

• Product name: ammonium thiocyanate - 1H-1,2,4-triazol-5-amine (1:1:1)
• CAS No: 8004-05-5
• MF: C₃H₈N₆S
• MW: 160.200817108154
• CID: 1803177
• PubChem ID: 165654

ammonium thiocyanate - 1H-1,2,4-triazol-5-amine (1:1:1) Chemical and Physical Properties

Names and Identifiers

• ammonium thiocyanate - 1H-1,2,4-triazol-5-amine (1:1:1)
• ammonium 1H-1,2,4-triazol-5-amine thiocyanate
• Thiocyanic acid, ammonium salt, mixt. with 1H-1,2,4-triazol-3-amine
• Thiocyanic acid ammonium salt (1:1) mixt. with 1H-1,2,4-triazol-5-amine
• DTXSID00230042
• SCHEMBL5613985
• Amitrole T
• A801876
• 8004-05-5
• azanium 1H-1,2,4-triazol-5-amine thiocyanate

• Inchi： InChI=1S/C2H4N4.CHNS.H3N/c3-2-4-1-5-6-2;2-1-3;/h1H,(H3,3,4,5,6);3H;1H3
• InChI Key： UZJNPSVSXPFSOE-UHFFFAOYSA-N
• SMILES： C1=NNC(=N1)N.C(#N)[S-].[NH4+]

Computed Properties

• Exact Mass: 160.05311545g/mol
• Monoisotopic Mass: 160.05311545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 76.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4Ų